Cas no 5301-11-1 (2-[(2-methylphenyl)disulfanyl]ethanamine)

2-[(2-methylphenyl)disulfanyl]ethanamine structure
5301-11-1 structure
Product Name:2-[(2-methylphenyl)disulfanyl]ethanamine
CAS No:5301-11-1
MF:C9H14ClNS2
MW:235.797158718109
CID:937826
PubChem ID:24199779
Update Time:2025-04-19

2-[(2-methylphenyl)disulfanyl]ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-methylphenyl)disulfanyl]ethanamine
    • 2-((2-Methylphenyl)dithio)ethanamine; 2-((2-Methylphenyl)dithio)ethylamine
    • Ethanamine, 2-[(2-methylphenyl)dithio]-, hydrochloride (1:1)
    • DTXSID50967492
    • NSC342020
    • 2-[(2-Methylphenyl)disulfanyl]ethan-1-amine--hydrogen chloride (1/1)
    • 2-[(2-methylphenyl)disulfanyl]ethanamine hydrochloride
    • 5301-11-1
    • Ethylamine, 2-(o-tolyldithio)-, hydrochloride
    • Ethanamine, 2-[(2-methylphenyl)dithio]-, hydrochloride
    • KN784JU68H
    • NSC-342020
    • Inchi: 1S/C9H13NS2.ClH/c1-8-4-2-3-5-9(8)12-11-7-6-10;/h2-5H,6-7,10H2,1H3;1H
    • InChI Key: SKSGRUFJYYACCR-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC=CC=1C)SCCN

Computed Properties

  • Exact Mass: 199.04909
  • Monoisotopic Mass: 235.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.6A^2

Experimental Properties

  • Density: 1.16
  • Boiling Point: 289.3°C at 760 mmHg
  • Flash Point: 128.7°C
  • Refractive Index: 1.623
  • PSA: 26.02
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